Cas no 2491-74-9 (4'-Nitro-4-dimethylaminoazobenzene)

• Product Name: 4'-Nitro-4-dimethylaminoazobenzene
• CAS No: 2491-74-9
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD00059834
• CID: 256796
• PubChem ID: 87573566
• Update Time: 2025-06-07

4'-Nitro-4-dimethylaminoazobenzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-
• 4'-Nitro-4-dimethylaminoazobenzene
• N,N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
• 4-(dimethylamino)-4'-nitrobenzene
• 4-Dimethylamino-4'-nitroazobenzene
• 4-nitro-4'-(dimethylamino)azobenzene
• Benzenamine,N,N-dimethyl-4-((4-nitrophenyl)azo)
• N,N-dimethyl[4-(4-nitrophenylazo)phenyl]amine
• N,N-dimethyl-4-(4-nitro-phenylazo)-aniline
• N,N-Dimethyl-4-[(E)-(4-nitrophenyl)diazenyl]aniline
• N,N-dimethyl-4-[2-(4-nitrophenyl)diazen-1-yl]aniline
• Benzenamine, N,N-dimethyl-4-[(4-nitrophenyl)azo]-
• Benzenamine, N,N-dimethyl-4-((4-nitrophenyl)azo)-
• 1-[4-(dimethylamino)phenyl]-2-{4-nitrophenyl}diazene
• Benzenamine, N,N-dimethyl-4-(2-(4-nitrophenyl)diazenyl)-
• Benzenamine, N,N-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-
• Orange 1D
• CBDivE_002936
• LSFRFLVWCKLQTO-UHFFFAOYSA-N
• LSFRFLVWCKLQTO-FOCLMDBBSA-N
• AN
• DTXSID6062464
• N0192
• AKOS016033342
• MFCD00059834
• 4-Nitro-4'-(N,N-dimethylamino)-azobenzene
• AA-516/30035001
• SCHEMBL2384564
• CS-0210657
• N, N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
• LS-14288
• (E)-N,N-dimethyl-4-((4-nitrophenyl)diazenyl)aniline
• CAA49174
• 4//'-Nitro-4-dimethylaminoazobenzene
• F17607
• 5-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACIDMETHYLESTER
• 2491-74-9
• FT-0710515
• N,N-Dimethyl-4-[(4-nitrophenyl)diazenyl]aniline #
• 55252-43-2
• 4-NITRO-4-DIMETHYLAMINOAZOBENZENE
• azobenzene, 4-dimethylamino-4'-nitro-
• DB-253224
• N,N-dimethyl-4-[(1E)-2-(4-nitrophenyl)diazen-1-yl]aniline
• 4''-Nitro-4-dimethylaminoazobenzene

• MDL： MFCD00059834
• Inchi： 1S/C14H14N4O2/c1-17(2)13-7-3-11(4-8-13)15-16-12-5-9-14(10-6-12)18(19)20/h3-10H,1-2H3/b16-15+
• InChI Key： LSFRFLVWCKLQTO-FOCLMDBBSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 270.11200
• Monoisotopic Mass: 270.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 73.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.1764 (rough estimate)
• Melting Point: 230.0 to 234.0 deg-C
• Boiling Point: 413.4°C (rough estimate)
• Flash Point: 225.7°C
• Refractive Index: 1.6000 (estimate)
• PSA: 73.78000
• LogP: 4.59940
• Solubility: Not determined

4'-Nitro-4-dimethylaminoazobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents